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Compound of Interest

Dicoco dimethyl ammonium
Compound Name:
chloride

Cat. No.: B13385482

An In-Depth Technical Guide to Dicoco Dimethyl
Ammonium Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical
properties, and applications of Dicoco dimethyl ammonium chloride. It is intended to be a
valuable resource for professionals in research, science, and drug development who are
interested in the use of this cationic surfactant.

Molecular Structure and Chemical Formula

Dicoco dimethyl ammonium chloride is a quaternary ammonium salt. Its structure is
characterized by a central positively charged nitrogen atom covalently bonded to two methyl
groups and two long alkyl chains derived from coconut oil. The "dicoco"” designation indicates
that the alkyl groups are a mixture of varying chain lengths, primarily consisting of C12 (lauryl)
and C14 (myristyl) chains, with smaller amounts of C8, C10, C16, and C18 chains. This
inherent variability in the alkyl chain lengths means that Dicoco dimethyl ammonium
chloride is not a single chemical entity but rather a mixture of homologous compounds.

The positive charge of the quaternary nitrogen is balanced by a chloride anion (CI-).
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A representative, though not exact, molecular formula for a common component of the mixture
(dodecyl dimethyl ammonium chloride) is C26HssNCI, with a corresponding molecular weight of
approximately 418.19 g/mol . However, the average molecular weight of the commercial
product will vary depending on the specific fatty acid distribution of the coconut oil source.

Synonyms: Dicocodimonium chloride, Quaternium-34, Quaternary ammonium compounds,
dicoco alkyl dimethyl, chlorides.[1] CAS Number: 61789-77-3[1]

Physicochemical Properties

Due to its nature as a mixture, precise physical constants such as melting and boiling points
are not typically reported for Dicoco dimethyl ammonium chloride. The substance is
generally available as a colorless to pale yellow liquid or paste.[2]

Property Value

Appearance Colorless to yellow liquid or paste
Solubility Slightly soluble in water, soluble in ethanol
Stability Stable under normal conditions

Applications in Research and Drug Development

Dicoco dimethyl ammonium chloride is a versatile cationic surfactant with a range of
applications relevant to the pharmaceutical and research sectors.

e Antimicrobial Agent: As a quaternary ammonium compound, it exhibits broad-spectrum
antimicrobial activity against bacteria, fungi, and viruses. This property makes it useful as a
disinfectant and preservative in various formulations.[1]

o Pharmaceutical Excipient: It can be used in topical and ophthalmic preparations as a
preservative. Its surfactant properties also make it a suitable emulsifying agent and
solubilizer for poorly water-soluble drug substances. Cationic surfactants are known to
interact with biological membranes, which can influence drug absorption.

o Gene Delivery Research: Cationic lipids and surfactants are widely investigated as non-viral
vectors for gene delivery. The positive charge of the quaternary ammonium group allows for
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the complexation with negatively charged nucleic acids (DNA and RNA), facilitating their
entry into cells.

Mechanism of Antimicrobial Action

The primary mechanism of antimicrobial action for Dicoco dimethyl ammonium chloride, like
other quaternary ammonium compounds, involves the disruption of microbial cell membranes.

The workflow for this mechanism can be visualized as follows:

R e Electostatic
Dicoco Dimethyl Ammonium Chioride - Interaction__(Adsorption to Negatively Charged
(Cationic Surfactant) Bacterial Cell Surface Y,

Click to download full resolution via product page
Antimicrobial mechanism workflow.

The positively charged headgroup of the surfactant is attracted to the negatively charged
components of the bacterial cell wall and membrane. The long, hydrophobic alkyl chains then
penetrate and intercalate into the lipid bilayer. This disrupts the ordered structure of the
membrane, leading to increased permeability and the leakage of essential intracellular
components, ultimately resulting in cell death.

Experimental Protocols
Representative Synthesis of Dialkyldimethylammonium
Chloride

This protocol is a general representation of the synthesis of dialkyldimethylammonium chlorides
via the quaternization of a tertiary amine.
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Synthesis Workflow

Reactants: Reaction: Work-un: Final Product:
- Dicoco methy] tertiary amine - Charge reactor with reactants p: . - . .
. o - Cool the reactor Dicoco Dimethyl Ammonium Chloride
- Methyl chloride - Heat to 80-90°C under pressure . .
o - Vent excess methyl chloride in Isopropanol
- Isopropanol (solvent) - Maintain for several hours

Click to download full resolution via product page

General synthesis workflow.

Materials:

Dicoco methyl tertiary amine

Methyl chloride

Isopropanol (solvent)

Pressure reactor equipped with a stirrer, heating mantle, and pressure gauge

Procedure:

The pressure reactor is charged with dicoco methyl tertiary amine and isopropanol.

e The reactor is sealed and purged with nitrogen.

» A molar excess of methyl chloride is introduced into the reactor.

e The mixture is heated to 80-90°C with constant stirring. The pressure will increase due to the
vapor pressure of the solvent and methyl chloride.

e The reaction is maintained at this temperature and pressure for several hours until the
reaction is complete (as determined by titration of the remaining tertiary amine).
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e The reactor is then cooled to room temperature, and any unreacted methyl chloride is
carefully vented.

e The resulting solution of Dicoco dimethyl ammonium chloride in isopropanol is collected.

Purification: For many applications, the product is used as a solution in the reaction solvent.
Further purification, if required, can be achieved by techniques such as recrystallization (if the
product is a solid at a certain concentration) or by removing the solvent under reduced
pressure.

Analysis by Potentiometric Titration

The concentration of Dicoco dimethyl ammonium chloride in a sample can be determined by
potentiometric titration with a standardized anionic surfactant solution.
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Titration Analysis Workflow

Sample Preparation:
- Accurately weigh sample
- Dissolve in distilled water
- Adjust pH to ~10 with buffer

i

4 Titration: A

- Titrate with standardized
Sodium Lauryl Sulfate (SLS)
- Monitor potential with a
\ surfactant-sensitive electrode/

:

Endpoint Detection:
- Identify the inflection point
in the titration curve

:

Calculation:
- Calculate the concentration of
Dicoco dimethyl ammonium chloride

Click to download full resolution via product page

Titration analysis workflow.

Materials:

e Dicoco dimethyl ammonium chloride sample

o Standardized 0.004 M Sodium Lauryl Sulfate (SLS) solution

» Borate buffer (pH 10)
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e Automatic titrator with a surfactant-sensitive electrode
e Glass beakers and magnetic stirrer
Procedure:

e An appropriate amount of the Dicoco dimethyl ammonium chloride sample is accurately
weighed into a glass beaker.

o The sample is dissolved in a suitable volume of distilled water (e.g., 50 mL).
e 10 mL of the pH 10 borate buffer is added to the sample solution.
e The solution is stirred, and the surfactant-sensitive electrode is immersed in the solution.

o The sample is titrated with the standardized SLS solution. The titrator records the potential
(in mV) as a function of the volume of titrant added.

e The endpoint of the titration is determined from the inflection point of the titration curve.

e The concentration of the Dicoco dimethyl ammonium chloride is calculated based on the
volume of SLS solution used to reach the endpoint, the concentration of the SLS solution,
and the initial sample weight.

Safety and Handling

Dicoco dimethyl ammonium chloride is a corrosive and irritating substance. Appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn when handling this material. Work should be conducted in a well-ventilated area. In
case of contact with skin or eyes, flush immediately with copious amounts of water. For detailed
safety information, refer to the Safety Data Sheet (SDS) provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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